1-ethyl-N-(2-methoxydibenzo[b,d]furan-3-yl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-ethyl-N-(2-methoxydibenzofuran-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-3-22-15(8-9-20-22)19(23)21-14-11-17-13(10-18(14)24-2)12-6-4-5-7-16(12)25-17/h4-11H,3H2,1-2H3,(H,21,23)
• InChI Key: DVXXQUDTDSSQDN-UHFFFAOYSA-N
• SMILES: CCN1C(=CC=N1)C(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC

Description

1-ethyl-N-(2-methoxydibenzo[b,d]furan-3-yl)-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "EMDP" and is known for its ability to act as a selective antagonist of the cannabinoid receptor CB1.

Mechanism of Action

EMDP acts as a selective antagonist of the CB1 receptor, which is primarily located in the central nervous system. CB1 receptors are involved in the regulation of various physiological processes such as pain sensation, appetite regulation, and mood regulation. By blocking the CB1 receptor, EMDP reduces the activity of the endocannabinoid system, which is involved in the regulation of these processes.
Biochemical and Physiological Effects:
EMDP has been shown to have various biochemical and physiological effects. Studies have shown that EMDP reduces pain and inflammation by blocking the CB1 receptor. It has also been shown to reduce food intake and body weight by reducing the activity of the endocannabinoid system. EMDP has also been shown to have potential as an anti-depressant drug by increasing the levels of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

EMDP has several advantages for lab experiments. It is a highly selective antagonist of the CB1 receptor, which makes it an ideal tool for studying the role of the endocannabinoid system in various physiological processes. EMDP is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, EMDP also has some limitations. It has poor solubility in water, which can make it difficult to administer in animal studies. EMDP also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on EMDP. One potential area of research is the development of more potent and selective CB1 antagonists. Another area of research is the development of formulations that improve the solubility and bioavailability of EMDP. Additionally, further studies are needed to investigate the potential therapeutic applications of EMDP in various disease models. Finally, research is needed to investigate the long-term safety and efficacy of EMDP in humans.

Synthesis Methods

The synthesis of EMDP involves a multi-step process that requires the use of various reagents and solvents. The first step involves the synthesis of 2-methoxydibenzo[b,d]furan-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 1-ethyl-1H-pyrazole-5-carboxamide to yield EMDP. The final product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

EMDP has been extensively studied for its potential therapeutic applications. Studies have shown that EMDP acts as a selective antagonist of the CB1 receptor, which is involved in various physiological processes such as pain sensation, appetite regulation, and mood regulation. EMDP has been shown to be effective in reducing pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have potential as an anti-obesity drug by reducing food intake and body weight in animal models.